Cas no 941875-88-3 (3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea)

• Product Name: 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea
• CAS No: 941875-88-3
• MF: C₁₅H₁₁F₃N₆O
• MW: 348.282652139664
• CID: 6377242
• PubChem ID: 18566087
• Update Time: 2025-10-21

3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea
• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(2-fluorophenyl)urea
• 3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea
• 941875-88-3
• AKOS024626149
• 1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(2-fluorophenyl)urea
• F2072-0261

• Inchi： 1S/C15H11F3N6O/c16-10-6-5-9(7-12(10)18)24-14(21-22-23-24)8-19-15(25)20-13-4-2-1-3-11(13)17/h1-7H,8H2,(H2,19,20,25)
• InChI Key： WLTLSJHPABRDFV-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(F)C(F)=C2)N=NN=1)C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 348.09464348g/mol
• Monoisotopic Mass: 348.09464348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea

3-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-1-(2-Fluorophenyl)Urea: A Comprehensive Overview

The compound with CAS No. 941875-88-3, known as 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrazole ring with a urea group, both of which are well-known for their biological activity and versatility in drug design. The presence of fluorine atoms at specific positions on the aromatic rings further enhances its potential for targeting specific biological pathways.

Recent studies have highlighted the importance of tetrazole-containing compounds in the development of novel therapeutic agents. The tetrazole moiety in this compound is particularly interesting due to its ability to act as a bioisostere for other heterocyclic groups, offering improved pharmacokinetic properties such as enhanced solubility and bioavailability. Additionally, the urea group in the molecule plays a critical role in hydrogen bonding interactions, which are essential for binding to target proteins. This combination makes the compound a promising candidate for various therapeutic applications.

The synthesis of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have optimized the synthesis by employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of the process but also reduce the environmental impact compared to traditional synthetic routes.

One of the most exciting aspects of this compound is its potential application in the field of oncology. Preclinical studies have demonstrated that it exhibits significant anticancer activity against various human cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes and signaling pathways that are critical for tumor growth and metastasis. For instance, studies have shown that the compound can effectively inhibit cyclin-dependent kinases (CDKs) and modulate the expression of genes associated with apoptosis.

In addition to its anticancer properties, this compound has also shown promise in other therapeutic areas such as anti-inflammatory and antimicrobial applications. Its ability to modulate inflammatory cytokines and inhibit bacterial growth highlights its versatility as a potential lead compound for drug development. Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies, providing insights into how the compound interacts with its target proteins at the atomic level.

The structural features of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea make it an ideal candidate for further exploration in drug discovery programs. Its unique combination of a tetrazole ring and urea group offers a platform for functionalization and optimization to enhance its therapeutic potential. Ongoing research is focused on improving its pharmacokinetic profile through structural modifications and exploring its efficacy in animal models of disease.

In conclusion, CAS No. 941875-88-3, or 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea, represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its innovative structure and promising biological activity make it a valuable asset for researchers seeking novel therapeutic agents. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.